Cas no 1489-28-7 (5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-)
1489-28-7 structure
Product Name:5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-
5H-Inden-5-one,1,2,3,6,7,7a-hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-
- 1,2,3,6,7,7a-hexahydroinden-5-one
- 1,2,3,6,7,7a-Hexahydro-5H-inden-5-one
- 1,2,3,6,7,7a-Hexahydro-inden-5-on
- 1,2,3,6,7,7a-hexahydro-inden-5-one
- 5,6,7,7a-tetrahydroindan-5-one
- AC1L5NLY
- AC1Q6IMN
- AR-1B5218
- CTK4C5975
- KST-1B0568
- LDRDSZBEUAPYIR-UHFFFAOYSA-
- NSC127545
- 1489-28-7
- LDRDSZBEUAPYIR-UHFFFAOYSA-N
- SCHEMBL11181948
- NSC-127545
- DTXSID30299026
- InChI=1/C9H12O/c10-9-5-4-7-2-1-3-8(7)6-9/h6-7H,1-5H2
- 1,2,3,6,7,7a-Hexahydro-5H-inden-5-one #
- 5H-Inden-5-one, 1,2,3,6,7,7a-hexahydro-
-
- Inchi: 1S/C9H12O/c10-9-5-4-7-2-1-3-8(7)6-9/h6-7H,1-5H2
- InChI Key: LDRDSZBEUAPYIR-UHFFFAOYSA-N
- SMILES: O=C1C=C2CCCC2CC1
Computed Properties
- Exact Mass: 136.08886
- Monoisotopic Mass: 136.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.07580
5H-Inden-5-one,1,2,3,6,7,7a-hexahydro- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
1489-28-7 (5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-) Related Products
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